
Essential Safety and Operational Guide for 2,3-
Dimethyl-2-pentene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dimethyl-2-pentene

Cat. No.: B084793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and

disposal of 2,3-Dimethyl-2-pentene. Adherence to these procedures is essential for ensuring

laboratory safety and regulatory compliance.

I. Chemical Properties and Hazards
2,3-Dimethyl-2-pentene is a colorless, volatile, and highly flammable liquid with a

hydrocarbon-like odor. It is crucial to understand its chemical properties to handle it safely.

Property Value

Molecular Formula C7H14[1][2][3]

Molecular Weight 98.19 g/mol [2]

Boiling Point 94.85°C to 98.00°C[1][4]

Flash Point -0.40°C (31.00°F)[4]

Vapor Pressure 47.9 to 50.2 mmHg @ 25°C[1][4]

Density 0.715 to 0.7234 g/cm³[1]

Primary Hazards:
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Flammability: Highly flammable liquid and vapor.[2][5][6] Vapors can form explosive mixtures

with air and may travel to an ignition source and flash back.[5][7]

Aspiration Hazard: May be fatal if swallowed and enters airways.[2][5][6]

Health Hazards: May cause skin and eye irritation. Inhalation of vapors can cause

respiratory irritation.[3][8]

II. Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,3-Dimethyl-2-pentene. The

following table summarizes the required equipment.

Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face Safety Goggles or Face Shield
Protects against splashes and

vapors.[9][10][11]

Hands Chemical-resistant Gloves

Consult the glove

manufacturer's selection guide

for compatibility with

flammable organic solvents.

Body Flame-retardant Lab Coat

A lab coat made of 100%

cotton is a minimum

requirement.[12] Flame-

retardant antistatic protective

clothing is recommended.[5]

Respiratory
Respirator with appropriate

filters

Required when vapors or

aerosols are generated, or

when working outside of a

fume hood.[5][13]

Feet Closed-toe Shoes
Standard laboratory practice to

protect against spills.[12]

III. Operational Plan: Handling and Storage
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A systematic approach to handling and storing 2,3-Dimethyl-2-pentene is critical to minimize

risks. The following workflow outlines the necessary steps.

Workflow for Handling and Storing 2,3-Dimethyl-2-pentene

Preparation

Handling

Storage

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Locate and verify functionality of safety equipment (fire extinguisher, spill kit, safety shower)

Ground and bond container and receiving equipment

Proceed to Handling

Use non-sparking tools

Keep container tightly closed when not in use

Avoid contact with ignition sources (open flames, hot surfaces, sparks)

Store in a cool, dry, well-ventilated area

After Use

Store in a designated flammable liquids cabinet

Keep away from incompatible materials (e.g., strong oxidizing agents)

Ensure containers are properly labeled
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Caption: Workflow for the safe handling and storage of 2,3-Dimethyl-2-pentene.

IV. Disposal Plan
Proper disposal of 2,3-Dimethyl-2-pentene and contaminated materials is mandatory to

prevent environmental contamination and ensure safety.

Disposal Plan for 2,3-Dimethyl-2-pentene Waste

Waste Collection

Disposal

Spill Management

Collect waste in a designated, properly labeled, and sealed container

Do not mix with other waste streams

Store waste container in a well-ventilated, secondary containment area

Arrange for disposal through an approved hazardous waste disposal facility

Ready for Disposal

Follow all local, state, and federal regulations

Evacuate the area and eliminate all ignition sources

Contain the spill using appropriate absorbent materials

Collect contaminated materials into a sealed container for disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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